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Compound of Interest

Compound Name: Boc-Glu-NH2

Cat. No.: B558324

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties of
N-o-tert-Butoxycarbonyl-L-glutamic acid a-amide (Boc-Glu-NH2), a key building block in
peptide synthesis and various research applications. This document details its physicochemical
characteristics, provides insights into its synthesis and analysis, and explores its potential

biological relevance.

Core Chemical Properties

Boc-Glu-NH2, also known as Boc-L-isoglutamine, is the a-amide derivative of Boc-protected L-
glutamic acid. The tert-butoxycarbonyl (Boc) protecting group on the a-amino group allows for
its controlled use in peptide synthesis, preventing unwanted side reactions.

Physicochemical and Structural Data

A summary of the key quantitative data for Boc-Glu-NH2 is presented in the table below for

easy reference and comparison.
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Property Value Source(s)
CAS Number 18800-74-3 [1]
Molecular Formula C10H18N20s [1]
Molecular Weight 246.26 g/mol [11[2]
Appearance White to off-white powder or (3]
chunks

Melting Point 163-166 °C [1]

Boiling Point (Predicted) 495.3 £40.0 °C [1]

Density (Predicted) 1.220 + 0.06 g/cm3 [1]

pKa (Predicted) 451 +0.10 [1]

Soluble in organic solvents like
N dichloromethane and
Solubility ) e [4]
dimethylformamide; less

soluble in water.

N Sealed in a dry environment at
Storage Conditions 0.8°C [11[3]

Synthesis and Experimental Protocols

The synthesis of Boc-Glu-NH2 typically involves the amidation of the a-carboxyl group of Boc-
L-glutamic acid. While specific, detailed protocols for the synthesis of Boc-Glu-NH2 are not
readily available in the searched literature, a general and widely adopted method for the
synthesis of amino acid amides from their N-protected precursors involves the following key
steps.

General Synthesis Workflow

The logical relationship for the synthesis of Boc-Glu-NH2 from Boc-Glu-OH can be visualized
as follows:
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Caption: General workflow for the synthesis of Boc-Glu-NH2.

Detailed Experimental Steps (General Protocol)

» Activation of the a-Carboxylic Acid:

o Dissolve Boc-L-glutamic acid (Boc-Glu-OH) in a suitable aprotic solvent such as
dichloromethane (DCM) or dimethylformamide (DMF).

o Add a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC), along with an additive like 1-
hydroxybenzotriazole (HOBU) to facilitate the formation of an active ester and minimize
side reactions.

o The reaction is typically carried out at 0°C to room temperature.
e Amidation:

o Introduce a source of ammonia, such as ammonium chloride in the presence of a base
like triethylamine (TEA) or diisopropylethylamine (DIPEA), to the activated Boc-Glu-OH
solution.

o Alternatively, bubbling ammonia gas through the reaction mixture can be employed.

o The reaction progress is monitored by thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC).

o Work-up and Purification:

o Upon completion of the reaction, the by-products, such as dicyclohexylurea (DCU) if DCC
is used, are removed by filtration.
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o The crude product is then typically purified using column chromatography on silica gel to
yield the pure Boc-Glu-NH2.

Analytical Characterization

The identity and purity of synthesized Boc-Glu-NH2 are confirmed using standard analytical
techniques.

Analytical Methods Workflow

The following diagram illustrates a typical workflow for the analytical characterization of Boc-
Glu-NH2.
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Caption: Workflow for the analytical characterization of Boc-Glu-NH2.

e High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound. A reversed-phase column with a gradient of acetonitrile in water containing
trifluoroacetic acid (TFA) is a common method.

e Mass Spectrometry (MS): Confirms the molecular weight of the compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the chemical structure and confirm the presence of the Boc group, the glutamic acid
backbone, and the amide functionality.
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o Fourier-Transform Infrared (FTIR) Spectroscopy: Provides information about the functional
groups present, such as the characteristic absorbances for the amide and carbamate
carbonyl groups.

Biological Activity and Signaling Pathways

Currently, there is limited direct information in the scientific literature regarding the specific
biological activities or signaling pathway involvement of exogenously administered Boc-Glu-
NH2. As a protected amino acid derivative, its primary role is in chemical synthesis rather than
as a biologically active molecule itself.

However, it is a derivative of L-glutamic acid, a fundamental excitatory neurotransmitter in the
mammalian central nervous system, and L-glutamine, a crucial amino acid in metabolism and
neurotransmitter synthesis. The biological relevance of Boc-Glu-NH2 would likely arise after
the in vivo cleavage of the Boc group, releasing L-glutamic acid a-amide. The metabolic fate
and biological effects of this resulting molecule would then be of interest.

Further research is required to explore any potential niche biological roles of Boc-Glu-NH2 or
its deprotected form.

Applications in Research and Drug Development

The principal application of Boc-Glu-NH2 is in solid-phase and solution-phase peptide
synthesis.[5] It serves as a building block for the introduction of a C-terminal glutamic acid
amide residue in a peptide sequence. This is significant in the synthesis of many biologically
active peptides where a C-terminal amide is crucial for their activity and stability.[6]

The Boc protecting group is stable under a variety of conditions but can be readily removed
with moderate acid, such as trifluoroacetic acid (TFA), which allows for the stepwise elongation
of the peptide chain.[7][8]

Conclusion

Boc-Glu-NH2 is a valuable chemical reagent with well-defined physicochemical properties. Its
primary utility lies in its role as a protected amino acid for peptide synthesis, enabling the
creation of complex peptide structures for research and therapeutic development. While its
direct biological activity is not well-characterized, its relationship to L-glutamic acid and L-
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glutamine suggests potential for further investigation into the biological effects of its
deprotected form. The experimental protocols for its synthesis and analysis are based on
standard, well-established methods in organic and peptide chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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